Cas no 2137061-74-4 ({(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine)

• Product Name: {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine
• CAS No: 2137061-74-4
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 5949046
• PubChem ID: 94559617
• Update Time: 2025-07-16

{(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine
• EN300-1083027
• {[(1S)-2,2-dimethylcyclopropyl]methyl}(propan-2-yl)amine
• 2137061-74-4

• Inchi： 1S/C9H19N/c1-7(2)10-6-8-5-9(8,3)4/h7-8,10H,5-6H2,1-4H3/t8-/m1/s1
• InChI Key： JUIORVHGMPJSCQ-MRVPVSSYSA-N
• SMILES： N(C(C)C)C[C@H]1CC1(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine

Introduction to {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine (CAS No. 2137061-74-4)

{(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine (CAS No. 2137061-74-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its cyclopropyl and isopropyl functional groups, which confer specific chemical and biological properties.

The cyclopropyl moiety in {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine is a three-membered ring with high ring strain, which can influence the compound's reactivity and stability. The presence of the isopropyl group adds steric hindrance and can affect the compound's solubility and interactions with biological targets. These structural features make {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine an interesting candidate for drug design and development.

Recent studies have explored the potential of {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine in various therapeutic areas. One notable application is in the field of neuropharmacology, where it has shown promise as a potential modulator of neurotransmitter systems. Research has indicated that this compound can interact with specific receptors, such as serotonin and dopamine receptors, which are implicated in mood disorders and neurodegenerative diseases.

In addition to its potential as a therapeutic agent, {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine has been studied for its use in chemical synthesis. The unique structure of this compound makes it a valuable building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of chiral ligands for asymmetric catalysis, which is crucial for the production of enantiomerically pure pharmaceuticals.

The synthesis of {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine typically involves multi-step processes that require precise control over reaction conditions to achieve the desired stereochemistry. One common approach involves the use of stereoselective catalysis techniques, such as asymmetric hydrogenation or enantioselective organocatalysis. These methods ensure that the product is obtained with high enantiomeric purity, which is essential for its use in pharmaceutical applications.

The pharmacokinetic properties of {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its low molecular weight and lipophilicity contribute to good oral bioavailability and tissue penetration, which are desirable attributes for a therapeutic agent.

In terms of toxicology, preliminary studies suggest that {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine has a relatively low toxicity profile. However, further research is needed to fully understand its safety profile and potential side effects. Preclinical studies have been conducted to evaluate its effects on various organ systems and to identify any potential risks associated with long-term exposure.

The potential applications of {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the synthesis of functional polymers and coatings. Its unique chemical structure can be leveraged to create materials with tailored properties, such as enhanced mechanical strength or improved thermal stability.

In conclusion, {(1S)-2,2-dimethylcyclopropylmethyl}(propan-2-yl)amine (CAS No. 2137061-74-4) is a versatile compound with promising applications in medicinal chemistry, chemical synthesis, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers worldwide.